Cas no 87540-81-6 (8-chloro-3-(3-chlorophenyl)-6-phenyl[1,2,4]triazolo[3,4-a]phthalazine)

• Product Name: 8-chloro-3-(3-chlorophenyl)-6-phenyl[1,2,4]triazolo[3,4-a]phthalazine
• CAS No: 87540-81-6
• MF: C₂₁H₁₂Cl₂N₄
• MW: 391.252781867981
• CID: 1905522
• PubChem ID: 3071246
• Update Time: 2025-04-21

8-chloro-3-(3-chlorophenyl)-6-phenyl[1,2,4]triazolo[3,4-a]phthalazine Chemical and Physical Properties

Names and Identifiers

• 8-chloro-3-(3-chlorophenyl)-6-phenyl[1,2,4]triazolo[3,4-a]phthalazine
• 8-chloro-3-(3-chlorophenyl)-6-phenyl-[1,2,4]triazolo[3,4-a]phthalazine
• 1,2,4-Triazolo(3,4-a)phthalazine, 8-chloro-3-(3-chlorophenyl)-6-phenyl-
• DTXSID20236445
• 87540-81-6
• SCHEMBL10665009
• 8-Chloro-3-(3-chlorophenyl)-6-phenyl-1,2,4-triazolo(3,4-a)phthalazine
• DTXCID20158936

• Inchi： 1S/C21H12Cl2N4/c22-15-8-4-7-14(11-15)20-24-25-21-17-10-9-16(23)12-18(17)19(26-27(20)21)13-5-2-1-3-6-13/h1-12H
• InChI Key： GWYZIZVRYCRCBW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C3=NN=C(C4C=CC=C(C=4)Cl)N3N=C(C3C=CC=CC=3)C=2C=1

Computed Properties

• Exact Mass: 390.0439018Da
• Monoisotopic Mass: 390.0439018Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 43.1Ų